Cas no 854624-54-7 (4-Bromo-3-methyl-2-nitroaniline)

• Product Name: 4-Bromo-3-methyl-2-nitroaniline
• CAS No: 854624-54-7
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD23135723
• CID: 1038581
• PubChem ID: 23515038
• Update Time: 2025-04-20

4-Bromo-3-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-2-nitroaniline
• AKOS016002447
• CS-0312076
• Benzenamine, 4- bromo- 3- methyl- 2- nitro-
• 854624-54-7
• SY250495
• BFFARMFHNYJRGS-UHFFFAOYSA-N
• SCHEMBL16029635
• DTXSID20634700
• W18517
• AMY12270
• MFCD23135723
• EN300-4420499
• SB77291
• AS-60628
• DB-123361

• MDL： MFCD23135723
• Inchi： 1S/C7H7BrN2O2/c1-4-5(8)2-3-6(9)7(4)10(11)12/h2-3H,9H2,1H3
• InChI Key： BFFARMFHNYJRGS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų